Cas no 1428629-70-2 (Propargyl-PEG4-NHS ester)

• Product Name: Propargyl-PEG4-NHS ester
• CAS No: 1428629-70-2
• MF: C₁₆H₂₃NO₈
• MW: 357.35572552681
• MDL: MFCD22380743
• CID: 2094852
• PubChem ID: 77078449
• Update Time: 2025-04-21

Propargyl-PEG4-NHS ester Chemical and Physical Properties

Names and Identifiers

• Propargyl-PEG4-NHS ester
• 2,5-dioxopyrrolidin-1-yl 4,7,10,13-tetraoxahexadec-15-yn-1-oate
• BS-50537
• A921122
• ZB0921
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]propanoate
• s10541
• Propargyl-PEG3-CH2CH2COONHS
• R01-0231
• MFCD22380743
• Propargyl-PEG4-NHS ester, N-Succinimidyl 4,7,10,13-tetraoxahexadec-15-ynoate
• Alkyne-PEG4-NHS
• SCHEMBL12092218
• AKOS027257140
• HY-126516
• DA-57097
• BP-21612
• CS-0105066
• 1428629-70-2
• 890-850-6

• MDL： MFCD22380743
• Inchi： 1S/C16H23NO8/c1-2-6-21-8-10-23-12-13-24-11-9-22-7-5-16(20)25-17-14(18)3-4-15(17)19/h1H,3-13H2
• InChI Key： GRIZGOGILWMGRU-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCC#C)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 357.14236669 g/mol
• Monoisotopic Mass: 357.14236669 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 357.36
• XLogP3: -1.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 463.1±55.0 °C at 760 mmHg
• Flash Point: 233.9±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Propargyl-PEG4-NHS ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)